Cas no 1342639-02-4 (1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine)
1-{4-(Trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine is a heterocyclic compound featuring a piperazine moiety linked to a trifluoromethyl-substituted thiazole ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The compound is of interest in medicinal chemistry and agrochemical research, where its electron-withdrawing and steric effects can modulate biological activity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of pharmaceuticals or crop protection agents. The thiazole core contributes to potential binding interactions with biological targets, while the piperazine group offers flexibility for derivatization. Careful handling is advised due to its reactive functional groups.
1342639-02-4 structure
Product Name:1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine
CAS No:1342639-02-4
MF:C9H12F3N3S
MW:251.271890640259
CID:4590421
PubChem ID:63333385
Update Time:2025-06-07
1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[[4-(trifluoromethyl)-2-thiazolyl]methyl]-
- 1-([4-(TRIFLUOROMETHYL)-1,3-THIAZOL-2-YL]METHYL)PIPERAZINE
- 1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine
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- Inchi: 1S/C9H12F3N3S/c10-9(11,12)7-6-16-8(14-7)5-15-3-1-13-2-4-15/h6,13H,1-5H2
- InChI Key: UGZUITLNODVGHC-UHFFFAOYSA-N
- SMILES: N1(CC2=NC(C(F)(F)F)=CS2)CCNCC1
1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM420135-1g |
1-([4-(TRIFLUOROMETHYL)-1,3-THIAZOL-2-YL]METHYL)PIPERAZINE |
1342639-02-4 | 95%+ | 1g |
$653 | 2022-12-31 | |
| Enamine | EN300-1440028-0.05g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 0.05g |
$101.0 | 2025-02-21 | |
| Enamine | EN300-1440028-0.1g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 0.1g |
$152.0 | 2025-02-21 | |
| Enamine | EN300-1440028-0.25g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 0.25g |
$216.0 | 2025-02-21 | |
| Enamine | EN300-1440028-0.5g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 0.5g |
$407.0 | 2025-02-21 | |
| Enamine | EN300-1440028-1.0g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 1.0g |
$528.0 | 2025-02-21 | |
| Enamine | EN300-1440028-2.5g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 2.5g |
$1034.0 | 2025-02-21 | |
| Enamine | EN300-1440028-5.0g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 5.0g |
$1530.0 | 2025-02-21 | |
| Enamine | EN300-1440028-10.0g |
1-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}piperazine |
1342639-02-4 | 95.0% | 10.0g |
$2269.0 | 2025-02-21 | |
| 1PlusChem | 1P01EJMB-50mg |
1-([4-(TRIFLUOROMETHYL)-1,3-THIAZOL-2-YL]METHYL)PIPERAZINE |
1342639-02-4 | 95% | 50mg |
$182.00 | 2023-12-22 |
1-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}piperazine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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